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Abstract
This document provides a detailed analysis of the expected electron ionization mass

spectrometry (EI-MS) fragmentation pattern of 5-Nitro-1,2-benzisoxazole. Understanding the

fragmentation behavior of this heterocyclic compound is crucial for its identification and

characterization in various research and development settings, including pharmaceutical

analysis and metabolite identification. This application note outlines a proposed fragmentation

pathway, presents a table of predicted major fragment ions with their estimated relative

abundances, and provides a comprehensive experimental protocol for acquiring mass

spectrometry data for similar small molecules.

Introduction
5-Nitro-1,2-benzisoxazole is a nitroaromatic heterocyclic compound. The presence of both the

benzisoxazole core and a nitro functional group dictates its characteristic fragmentation pattern

under electron ionization. The isoxazole ring is prone to cleavage of the weak N-O bond, while

the nitro group typically undergoes losses of NO and NO₂. The analysis of these fragmentation

pathways provides a molecular fingerprint essential for structural elucidation and confirmation.
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Proposed Mass Spectrometry Fragmentation
Pattern
The fragmentation of 5-Nitro-1,2-benzisoxazole (Molecular Weight: 164.12 g/mol ) under

electron ionization is anticipated to proceed through several key steps, initiated by the

formation of the molecular ion ([M]•⁺) at m/z 164. The primary fragmentation events are

expected to involve the nitro group and the isoxazole ring system.

Key Fragmentation Pathways:

Loss of NO₂: A common fragmentation for nitroaromatic compounds is the cleavage of the C-

N bond, leading to the expulsion of a nitro radical (•NO₂), resulting in a fragment ion at m/z

118.

Loss of NO: Another characteristic fragmentation of nitroaromatics is the loss of nitric oxide

(NO) following a rearrangement, which would produce a fragment ion at m/z 134.

Isoxazole Ring Cleavage: The weak N-O bond of the isoxazole ring can break, followed by

rearrangements. A prominent fragmentation pathway for benzisoxazoles involves the loss of

CO, which in this case could occur from an intermediate formed after the initial fragmentation

of the nitro group.

Sequential Fragmentations: The primary fragment ions can undergo further fragmentation.

For instance, the ion at m/z 134 may lose CO to form an ion at m/z 106. The ion at m/z 118

could also lose CO to yield a fragment at m/z 90.

Quantitative Fragmentation Data
The following table summarizes the predicted major fragment ions for 5-Nitro-1,2-
benzisoxazole, their proposed structures, and estimated relative abundances based on the

analysis of fragmentation patterns of similar compounds like nitrobenzene and benzisoxazole.
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m/z
Proposed
Fragment Ion

Proposed Structure
Estimated Relative
Abundance (%)

164
[C₇H₄N₂O₃]•⁺

(Molecular Ion)

5-Nitro-1,2-

benzisoxazole
80

134 [C₇H₄NO₂]⁺ [M - NO]⁺ 30

118 [C₇H₄NO]⁺ [M - NO₂]⁺ 100 (Base Peak)

106 [C₆H₄N]⁺ [M - NO - CO]⁺ 45

90 [C₆H₄N]⁺ [M - NO₂ - CO]⁺ 60

76 [C₆H₄]•⁺
Benzene ring

fragment
55

Note: The relative abundances are estimations and may vary depending on the specific

instrument conditions.

Experimental Protocol: Electron Ionization Mass
Spectrometry of 5-Nitro-1,2-benzisoxazole
This protocol outlines the general procedure for acquiring an electron ionization mass spectrum

of 5-Nitro-1,2-benzisoxazole using a standard Gas Chromatography-Mass Spectrometry (GC-

MS) system.

1. Sample Preparation

Solvent Selection: Use a volatile, high-purity solvent such as methanol, acetonitrile, or ethyl

acetate.

Concentration: Prepare a dilute solution of 5-Nitro-1,2-benzisoxazole in the chosen solvent.

A typical concentration is in the range of 10-100 µg/mL.

Sample Purity: Ensure the sample is free from non-volatile impurities that could contaminate

the ion source.

2. GC-MS Instrumentation and Parameters
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Gas Chromatograph (GC):

Column: A standard non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-

5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Inlet: Split/splitless injector. For initial analysis, a split injection with a high split ratio (e.g.,

50:1) is recommended.

Injection Volume: 1 µL.

Inlet Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: Hold at 280 °C for 5 minutes.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: Scan from m/z 40 to 300.

Scan Speed: At least 2 scans/second.

Transfer Line Temperature: 280 °C.

3. Data Acquisition and Analysis
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System Blank: Inject a solvent blank to ensure the system is clean and free of contaminants.

Sample Injection: Inject the prepared sample solution into the GC-MS system.

Data Acquisition: Acquire the mass spectral data across the specified mass range for the

duration of the GC run.

Data Analysis:

Identify the chromatographic peak corresponding to 5-Nitro-1,2-benzisoxazole.

Extract the mass spectrum from this peak.

Identify the molecular ion and major fragment ions.

Compare the obtained spectrum with the proposed fragmentation pattern and known

fragmentation rules for nitroaromatic and benzisoxazole compounds.

Visualization of Fragmentation Pathway
The following diagram illustrates the proposed primary fragmentation pathways of 5-Nitro-1,2-
benzisoxazole under electron ionization.
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Caption: Proposed EI fragmentation pathway of 5-Nitro-1,2-benzisoxazole.

To cite this document: BenchChem. [Application Note: Mass Spectrometry Fragmentation
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[https://www.benchchem.com/product/b1295443#mass-spectrometry-fragmentation-pattern-
of-5-nitro-1-2-benzisoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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